Cas no 1353853-21-0 (4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)-)

4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)-, is a heterocyclic compound featuring a piperidinone core substituted with a 5-chloropyrimidinyl group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate. The presence of both the piperidinone and chloropyrimidine moieties enhances its reactivity, enabling selective functionalization for the development of bioactive molecules. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. The compound’s well-defined molecular framework makes it valuable for constructing complex architectures in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapeutics.
4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- structure
1353853-21-0 structure
Product Name:4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)-
CAS No:1353853-21-0
MF:C9H10ClN3O
MW:211.648200511932
CID:6021330
PubChem ID:68289607
Update Time:2025-08-03

4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)-
    • AKOS020257334
    • FESYZRGQGJLUGE-UHFFFAOYSA-N
    • EN300-5088243
    • 1-(5-chloropyrimidin-2-yl)piperidin-4-one
    • SCHEMBL12490138
    • 1353853-21-0
    • Z1470226137
    • Inchi: 1S/C9H10ClN3O/c10-7-5-11-9(12-6-7)13-3-1-8(14)2-4-13/h5-6H,1-4H2
    • InChI Key: FESYZRGQGJLUGE-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(Cl)C=N2)CCC(=O)CC1

Computed Properties

  • Exact Mass: 211.0512396g/mol
  • Monoisotopic Mass: 211.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.1Ų

4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- Pricemore >>

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Additional information on 4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)-

Comprehensive Guide to 4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- (CAS No. 1353853-21-0): Properties, Applications, and Market Insights

4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- (CAS No. 1353853-21-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidinone core and 5-chloro-2-pyrimidinyl substituent, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for 4-Piperidinone derivatives due to their potential in drug discovery and material science applications.

The molecular structure of 1-(5-chloro-2-pyrimidinyl)-4-piperidinone features a heterocyclic framework, which enhances its reactivity and compatibility with diverse synthetic pathways. This makes it a valuable building block for developing small molecule therapeutics and agrochemicals. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in such compounds, as they align with the growing demand for sustainable and efficient chemical processes.

One of the most searched questions about CAS 1353853-21-0 relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Additionally, its thermal stability allows for use in high-temperature synthesis, a feature highly valued in industrial applications.

The applications of 4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- extend beyond pharmaceuticals. It is also explored in the development of advanced materials, such as polymeric coatings and catalysts. With the rise of personalized medicine and targeted drug delivery systems, researchers are investigating its role in creating biocompatible scaffolds for therapeutic agents. This versatility positions the compound as a critical component in modern chemical innovation.

Market insights reveal a steady growth in demand for piperidinone-based compounds, driven by advancements in biopharmaceuticals and material science. Companies specializing in fine chemicals and custom synthesis are increasingly listing CAS 1353853-21-0 in their portfolios to cater to research and industrial needs. The compound's compatibility with high-throughput screening methods further enhances its appeal in drug development pipelines.

In summary, 4-Piperidinone, 1-(5-chloro-2-pyrimidinyl)- (CAS No. 1353853-21-0) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical synthesis. Its unique properties and alignment with current trends like AI-assisted research and sustainable chemistry make it a subject of ongoing interest. For researchers and industry stakeholders, understanding its potential is key to leveraging its benefits in innovative projects.

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